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Self-assembly is a versatile bottom-up approach for fabricating novel supramolecular materials with well-defined nano- or micro-structures associated with functionalities. The oil-water interface provides an ideal venue for molecular and colloidal self-assembly. This paper gives an overview of various self-assembled materials, including nanoparticles, polymers, proteins, and lipids, at the oil-water interface. Focus has been given to fundamental principles and strategies for engineering the self-assembly process, such as control of pH, ionic strength and use of external fields, to achieve complex soft materials with desired functionalities, such as nanoparticle surfactants, structured liquids, and proteinosomes. It has been shown that self-assembly at the oil-water interface holds great promise for developing well-structured complex materials useful for many research and industrial applications.

Self-propelling particles or microswimmers have opened a new field of investigation with both fundamental and practical perspectives. They represent very convenient model objects for experimental studies of active matter and have many potential applications. Here, we summarize recent advances in the theoretical description of the self-propulsion of catalytic microswimmers that non-uniformly release ions, including its physical origins and the current switch in focus to nonlinear effects, geometric tuning, and more. In particular, we show that the ionic self-propulsion always includes both diffusiophoretic and electrophoretic contributions, and that nonlinear effects are physical causes of a number of intriguing phenomena, such as the reverse in the direction of the particle motion in response to variations of the salt concentration or self-propulsion of electro-neutral particles. We finally suggest several remaining theoretical challenges in the field.

Water is the most sustainable solvent, making it the obvious choice to replace organic solvents in various synthesis techniques. However, its applications in the chemical and pharmaceutical industries are often restricted by the low solubility of organic compounds in water. Essentially, the reactions of organic compounds in water are multiphase systems. Therefore, this review classifies aqueous-phase organic reactions into liquid–liquid, liquid–solid and gas–liquid–solid phase from the perspective of phase interfaces of multiphase reactions, and summarizes the research progress and breakthroughs in recent years, including the application of micellar catalysis, Pickering emulsion catalysis, micro-nanobubble/foam catalysis and “dry water” catalysis, as well as the unique advantages of using water as a medium. Finally, we point out the current challenges and future perspectives on multiphase catalysis in aqueous-phase reactions.

Self-organized TiO2 nanotubes (NTs) can be formed by electrochemical anodization. Anodization is generally performed in aqueous or organic electrolytes containing halogen ions, such as Cl− and F−. However, these electrolytes lead to less ordered structures or carbon remnants, thus suppressing the electrical properties and limiting the applications. To overcome these limitations, new anodization approaches were performed in carbon-free electrolyte-based electrolyte. In this review, we summarizes the short history of TiO2 NTs, general mechanisms of growing NTs, properties, and applications of classic TiO2 NTs. Then, a new-generation of anodization approach conducted in molten orhto-phosphoric acid is elucidated based on anodization parameters, concluding the optimized condition to form highly ordered TiO2 NT arrays. Finally, the review addresses further modifications such as heat-treatment, noble metal deposition, thermal dewetting, and double anodization to enhance the optical and electrical properties for use in various applications.

Crystallization underpins essential processes in our everyday life, creating exceptional materials. Yet, fundamental understanding of the mechanisms underlying crystallization processes is still lacking because of the scarcity of experimental approaches allowing atomic-level investigation of the sequence of intermediate phases formed during crystallization as a function of time.We review recent progress of Nuclear Magnetic Resonance (NMR) in tackling this challenge across the last four years. New in-situ and ex-situ strategies are discussed, in which cryogenic conditions are combined with dynamic nuclear polarization (DNP) NMR to monitor crystallization. Under these conditions, both the temporal and structural resolution of the analysis increase, enabling the detection of – previously elusive – transient forms. We conclude with suggestions of future directions that could extend the capabilities of NMR even further, bringing key mechanistic details of crystallization process that could expand our fundamental understanding of crystallization and improve control over crystallization outcome.

Noble metal nanoparticles attract growing interest owing to their high surface-to-volume ratio and unique optical, electric and catalytic properties. Fine-tuning these properties and broadening potential applications can be envisaged if nanoparticles are coupled to supramolecular cages that afford a highly tailorable inner environment as well as rich endo-/exo-functionalization. Due to rich chemical/physical properties of cages, integration of multiple host-guest interactions in confined cavities through endo-molecular design has been achieved. Such cages provide ideal confined templates for size-controlled synthesis of ultrafine nanoparticles with superior catalytic activities. Moreover, exo-functionalization of cages offers huge opportunities to couple with nanoparticles, generating cage-nanoparticle hybrids or hierarchical assemblies that combine merits of both. The present review provides recent advances in cage-mediated nanoparticle systems with synergistic effects and integrated functions, and demonstrates their applications in catalysis, sensing, chiral amplification, plasmonic switches, imaging and cell therapy. Finally, we highlight key challenges and identify emerging directions in the coming years.

Nanoarchitectonics, as a post-nanotechnology concept, is the methodology for constructing functional materials from nano-units, which bridges the gap between nanotechnology and materials science. The research accomplishes advocating nanoarchitectonics has increased dramatically as overviewed in the initial part of this review. Then, as socially impactful subjects, we exemplify nanoarchitectonics research for bacterial infections according to classifications featured with molecular tools, interfaces, and hierarchically structured materials. In particular, this review article discusses namely three kinds of antibacterial strategies: (i) new antimicrobial agents and therapeutic modalities based on nanoarchitectonics present high bactericidal efficacy against methicillin-resistant Staphylococcus aureus; (ii) antimicrobial nanoarchitectonics structures are integrated into the surface of medical devices to detach or kill approaching bacteria; (iii) the nanoarchitectonics hydrogels act as antimicrobial reservoirs to produce sustained-release antimicrobial agents for long-lasting bacterial killing.

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